Cas no 27044-48-0 (2,3-Dimethyl-benzofuran-4-carboxylic acid methyl ester)

2,3-Dimethyl-benzofuran-4-carboxylic acid methyl ester structure
27044-48-0 structure
Product Name:2,3-Dimethyl-benzofuran-4-carboxylic acid methyl ester
CAS No:27044-48-0
MF:C12H12O3
MW:204.221883773804
CID:2151019
Update Time:2023-08-05

2,3-Dimethyl-benzofuran-4-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

    • 2,3-dimethyl-benzofuran-4-carboxylic acid methyl ester
    • Methyl 2,3-dimethylbenzofuran-4-carboxylate
    • KYJYFDKWOQCVLF-UHFFFAOYSA-N
    • 2,3-Dimethyl-benzofuran-4-carboxylic acid methyl ester
    • Inchi: 1S/C12H12O3/c1-7-8(2)15-10-6-4-5-9(11(7)10)12(13)14-3/h4-6H,1-3H3
    • InChI Key: KYJYFDKWOQCVLF-UHFFFAOYSA-N
    • SMILES: O1C(C)=C(C)C2C(C(=O)OC)=CC=CC1=2

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 251
  • Topological Polar Surface Area: 39.4

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